Cas no 14705-63-6 (Vanadyl Meso-Tetraphenylporphine)

Vanadyl Meso-Tetraphenylporphine Properties

Names and Identifiers

• 5,10,15,20-TETRAPHENYL-21H,23H-PORPHINE VANADIUM(IV) OXIDE
• OXO[5,10,15,20-TETRAPHENYLPORPHINATO(2-)]VANADIUM
• PROTOPORPHYRIN IX V(IV) OXIDE
• VANADYL(II)MESOTETRAPHENYLPORPHINE
• VANADYL(IV) MESO-TETRAPHENYLPORPHINE
• VANADYL (IV) TETRAPHENYLPORPHINE
• VANADYL MESO-TETRAPHENYLPORPHINE
• VANADIUM (IV) OXIDE MESO-TETRAPHENYLPORPHINE
• VANADIUM (IV)-OXO-TETRAPHENYLPORPHYRINE
• oxovanadium(2+),5,10,15,20-tetraphenyl-1,4,5,10,11,14,15,20,21,23-decahydroporphyrin-22,24-diide
• Vanadyl meso-tetraphenylporphine chlorin free
• Oxovanadium(IV)tetraphenylporphyrin
• tetraphenylporphine vanadium(iv) oxide
• 5,10,15,20-TETRAPHENYLPORPHYRIN-V(IV) OXIDE
• 5,10,15,20-Tetraphenyl-21h,23h-porphinevanadium(iv)oxide
• oxovanadium(2+);5,10,15,20-tetraphenylporphyrin-22,24-diide
• Vanadyl (IV) mesotetraphenylporphine
• MFCD00012154
• vanadyl mesotetraphenylporphine
• AKOS005467372
• 14705-63-6
• G77361
• Vanadyl meso-tetraphenylporphine
• (1Z,6Z,12Z,17Z)-22-oxo-2,7,12,17-tetraphenyl-21,23,24,25-tetraaza-22-vanadahexacyclo[9.9.3.1(3),?.1(1)(3),(1)?.0?,(2)(3).0(1)?,(2)(1)]pentacosa-1,3(25),4,6,8,10,12,14,16(24),17,19-undecaene
• Oxo[5,10,15,20-tetraphenylporphinato(2-)]vanadium
• oxo[5,10,15,20-tetraphenylporphyrinato(2-)-kappa~2~N~21~,N~23~]vanadium
• Vanadyl(IV) meso-tetraphenylporphine
• 5,10,15,20-Tetraphenyl-21H,23H-porphine vanadium(IV) oxide
• STK536019
• +Expand

• MDL： MFCD00012154
• InChIKey： WDCQRRQLLCXEFB-YKKPBKTHSA-N
• Inchi： 1S/C44H28N4.O.V/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;;/h1-28H;;/q-2;;+2/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;;
• SMILES： O=[V+2]123N4C5C=CC=4C(C4C=CC=CC=4)=C4C=CC([N-]14)=C(C1C=CC=CC=1)C1C=CC(N2=1)=C(C1C=CC=CC=1)C1=CC=C(C=5C2C=CC=CC=2)[N-]31

Computed Properties

• Exact Mass: 679.17000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 679.170269g/mol
• Heavy Atom Count: 50
• Complexity: 957
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• LogP: 6.31900
• PSA: 51.65000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: Purple powder
• Solubility: Not determined
• Density: g/cm3